Cas no 1004643-47-3 (5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol)

5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol is a heterocyclic compound featuring a pyrazole-oxadiazole-thiol scaffold, which is of interest in medicinal and agrochemical research. The presence of the 1,3,4-oxadiazole ring enhances its potential as a bioactive intermediate, while the thiol group offers reactivity for further derivatization. This structure is particularly valuable in the development of enzyme inhibitors and antimicrobial agents due to its ability to interact with biological targets. Its synthetic versatility allows for modifications to optimize physicochemical properties, making it a useful building block in drug discovery. The compound's stability and well-defined reactivity profile further contribute to its utility in organic synthesis.

5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol structure

1004643-47-3 structure

Product Name:5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol

CAS No:1004643-47-3

MF:C₇H₈N₄OS

MW:196.229619026184

MDL:MFCD04969962

CID:3059414

PubChem ID:7017705

Update Time:2025-10-29

5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol
- AKOS B020834
- ART-CHEM-BB B020834
- 5-(1-ETHYL-1H-PYRAZOL-4-YL)-[1,3,4]OXADIAZOLE-2-THIOL
- DTXSID101195110
- 5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2(3H)-thione
- EN300-229690
- 5-(1-ethylpyrazol-4-yl)-3H-1,3,4-oxadiazole-2-thione
- BBL039001
- CS-0298414
- STK312845
- AKOS000310242
- 1004643-47-3
- 5-(1-ETHYL-1H-PYRAZOL-4-YL)-1,3,4-OXADIAZOL-2-YLHYDROSULFIDE
- MDL： MFCD04969962
- Inchi： 1S/C7H8N4OS/c1-2-11-4-5(3-8-11)6-9-10-7(13)12-6/h3-4H,2H2,1H3,(H,10,13)
- InChI Key： QKERKSQQEPULNN-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=NN(C=2)CC)O1

Computed Properties

Exact Mass: 196.04188206Da
Monoisotopic Mass: 196.04188206Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 83.5Å²

5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	025767-5g	5-(1-Ethyl-1H-pyrazol-4-yl)-[1,3,4]oxadiazole-2-thiol	1004643-47-3		5g	￡1182.00	2022-03-01
Fluorochem	025767-1g	5-(1-Ethyl-1H-pyrazol-4-yl)-[1,3,4]oxadiazole-2-thiol	1004643-47-3		1g	￡468.00	2022-03-01
Chemenu	CM483310-1g	5-(1-Ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	97%	1g	$544	2023-02-19
Enamine	EN300-229690-0.05g	5-(1-ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	95%	0.05g	$612.0	2024-06-20
Enamine	EN300-229690-0.1g	5-(1-ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	95%	0.1g	$640.0	2024-06-20
Enamine	EN300-229690-0.25g	5-(1-ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	95%	0.25g	$670.0	2024-06-20
Enamine	EN300-229690-0.5g	5-(1-ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	95%	0.5g	$699.0	2024-06-20
Enamine	EN300-229690-1.0g	5-(1-ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	95%	1.0g	$728.0	2024-06-20
Enamine	EN300-229690-2.5g	5-(1-ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	95%	2.5g	$1428.0	2024-06-20
Enamine	EN300-229690-5.0g	5-(1-ethyl-1H-pyrazol-4-yl)-1,3,4-oxadiazole-2-thiol	1004643-47-3	95%	5.0g	$2110.0	2024-06-20